1,1Bis[(2R,5R)-2,5-diethylphospholano]ferrocene, min. 97per cent

• CAS RN: 147762-89-8
• Molecular Formula: C7H10N2O
• Molecular Weight: 470.399

Description

Synthesis Analysis

The synthesis of chiral bisphosphinoferrocene ligands, including derivatives similar to "1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene," involves multistep organic synthesis protocols. These typically start from ferrocene or its functionalized variants, followed by the introduction of phosphorus-containing groups through reactions that establish the chiral centers crucial for their catalytic activity (Burk & Gross, 1994).

Molecular Structure Analysis

The molecular structure of bisphosphinoferrocene ligands is characterized by X-ray crystallography, demonstrating the spatial arrangement of the phosphorus atoms relative to the ferrocene core. This structural arrangement is critical for their function as ligands in catalysis, as it influences the electronic and steric properties of the metal complexes formed (Nettekoven et al., 1999).

Chemical Reactions and Properties

Bisphosphinoferrocene ligands are used to catalyze a variety of chemical reactions, including hydrogenation, carbon-carbon bond formation, and more. Their efficacy as catalysts is largely due to their ability to form stable complexes with transition metals, which can then facilitate these reactions with high enantioselectivity (Young et al., 2012).

Physical Properties Analysis

The physical properties of bisphosphinoferrocene ligands like solubility, melting point, and stability are influenced by the substituents on the phosphorus atoms and the ferrocene core. These properties are critical for their handling and use in catalytic reactions.

Chemical Properties Analysis

The chemical properties, including reactivity and oxidation state, of bisphosphinoferrocene ligands are key to their role in catalysis. Their ability to form complexes with metals, undergo oxidation and reduction, and participate in electron transfer reactions makes them valuable in synthetic chemistry (Connell et al., 2009).

Scientific Research Applications

Electrochemical Characteristics

The electrochemical properties of chiral bisphosphinoferrocene ligands, including 1,1'-bis(2,5-dialkylphospholanyl)ferrocene variants, have been extensively studied. These studies have shown that the oxidative electrochemistries of these ligands are sensitive to the steric bulk of the alkyl groups attached. This research has led to the preparation and characterization of new transition metal compounds and phosphine chalcogenides using these ligands. The reversibility of the oxidation process and the steric properties of these ligands have been analyzed using %V(bur) measurements, providing insights into their application in electrochemical systems (Mandell et al., 2010).

Catalysis

1,1'-Bis(phosphino)ferrocene ligands, including variants similar to 1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene, have been utilized in hydroamination reactions catalyzed by gold compounds. These ligands' steric and electronic properties can be finely tuned by modifying the substituents on the phosphines, which significantly affects their catalytic efficiency. This versatility makes them valuable in the development of new catalytic systems for organic synthesis (Wolfarth et al., 2020).

Asymmetric Catalysis

New 1,1'-bis(phospholano)ferrocene ligands have been synthesized and shown to achieve high enantioselectivities in the hydrogenation of various substrates. These findings indicate the potential of such ligands in asymmetric catalysis, highlighting their role in the synthesis of enantiomerically pure compounds, which is crucial in the pharmaceutical industry (Burk & Gross, 1994).

Electropolymerization

The electropolymerization of oligothienylferrocene complexes, which can be related to the structural characteristics of 1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene, has been studied for the development of electrochromic films. These films have potential applications in smart windows and electronic display technologies, demonstrating the versatility of ferrocene derivatives in materials science (Zhu & Wolf, 1999).

Synthesis of Heterocycles

1,1'-Bis(1,1-dimethylsulfanyl-3-oxo-1-propene)ferrocene and related compounds have been utilized as synthons for constructing five- and six-membered heterocycles on the ferrocene framework. This approach enables the efficient synthesis of complex ferrocene-based heterocycles, expanding the toolbox for creating novel organometallic compounds with potential applications in medicinal chemistry and materials science (Verma et al., 2013).

Mechanism of Action

Target of Action

The primary target of 1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene is olefins and ketones . This compound acts as a catalyst in the asymmetric hydrogenation reactions of these targets .

Mode of Action

1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene interacts with its targets (olefins and ketones) through a process known as asymmetric hydrogenation . This process involves the addition of hydrogen (H2) across the double bond of an olefin or the carbonyl group of a ketone . The compound’s chiral phosphine ligand structure allows it to facilitate this reaction in a way that produces a high yield and high enantioselective results .

Result of Action

The molecular effect of the action of 1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene is the conversion of olefins and ketones into their respective hydrogenated products . On a cellular level, the impact would depend on the specific role and function of these products.

Action Environment

The action of 1,1-Bis[(2R,5R)-2,5-diethylphospholano]ferrocene can be influenced by various environmental factors. For instance, it is air sensitive , suggesting that its stability and efficacy might be affected by exposure to air. Moreover, its optical rotation is +380° (c=1 in Chloroform) , indicating that the compound’s activity could also be influenced by the polarity of the solvent used.